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Compound of Interest

Compound Name: Modzatinib

Cat. No.: B15610401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Modzatinib, also known as ATI-2138, is a covalent inhibitor targeting both Interleukin-2-

inducible T-cell kinase (ITK) and Janus kinase 3 (JAK3).[1] ITK is a crucial component of the T-

cell receptor (TCR) signaling pathway, while JAK3 is essential for cytokine signaling through

the common gamma chain (γc). The dual inhibitory action of Modzatinib makes it a compound

of significant interest in the research of autoimmune and inflammatory diseases. Accurate and

consistent preparation of Modzatinib stock solutions is paramount for obtaining reliable and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of Modzatinib stock solutions.

Data Presentation
A summary of the key quantitative data for Modzatinib is presented in the table below for easy

reference.
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Property Value Source/Method

Synonyms ATI-2138 [1]

Molecular Formula C₁₈H₂₁F₂N₅O PubChem

Molecular Weight 373.38 g/mol Calculated

Primary Target(s) ITK, JAK3 [1]

Recommended Solvent
Dimethyl sulfoxide (DMSO),

high purity
Inferred

Typical Stock Conc. 10 mM Inferred

Storage (Solid) -20°C, desiccated Inferred

Storage (Stock Sol.)
-20°C (short-term), -80°C

(long-term)
Inferred

Experimental Protocols
Materials

Modzatinib powder

Anhydrous/high-purity Dimethyl sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, chemical-resistant pipette tips

Protocol for Preparing a 10 mM Modzatinib Stock
Solution

Pre-weighing Preparation: Before opening, bring the vial of Modzatinib powder to room

temperature to prevent condensation of moisture.
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Weighing Modzatinib: Using a calibrated analytical balance, carefully weigh out 3.73 mg of

Modzatinib powder.

Dissolving in DMSO: Add the weighed Modzatinib powder to a sterile microcentrifuge tube.

Add 1.0 mL of high-purity DMSO to the tube.

Ensuring Complete Dissolution: Tightly cap the tube and vortex the solution until the

Modzatinib powder is completely dissolved. Gentle warming (to no more than 37°C) or brief

sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure

there are no visible particles.

Aliquoting for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber or

light-protecting microcentrifuge tubes.

Storage: For short-term storage (up to one month), store the aliquots at -20°C. For long-term

storage, store the aliquots at -80°C.

Protocol for Preparing Working Solutions
Thawing Stock Solution: When ready to use, remove a single aliquot of the 10 mM

Modzatinib stock solution from the freezer and allow it to thaw completely at room

temperature.

Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture medium

or experimental buffer to achieve the desired final concentration.

Important: To avoid precipitation, do not add a highly concentrated DMSO stock solution

directly into a large volume of aqueous buffer. It is recommended to make intermediate

dilutions in the experimental medium. The final concentration of DMSO in the assay

should be kept low (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity. A vehicle

control (medium or buffer with the same final concentration of DMSO) should be included

in all experiments.

Mandatory Visualizations
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Preparation of Modzatinib Stock Solution

Weigh Modzatinib Powder

Add High-Purity DMSO

3.73 mg

Vortex to Dissolve

1.0 mL for 10 mM

Aliquot into Single-Use Tubes

Store at -80°C (Long-Term)

Click to download full resolution via product page

Caption: Workflow for the preparation of a 10 mM Modzatinib stock solution.
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Caption: Modzatinib inhibits both TCR and cytokine signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Modzatinib Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610401#preparing-modzatinib-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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